(5E)-5-(2-fluorobenzylidene)-3-(4-methylbenzyl)imidazolidine-2,4-dione

• Molecular Formula: C18H15FN2O2
• Molecular Weight: 310.3 g/mol
• IUPAC Name: (5E)-5-[(2-fluorophenyl)methylidene]-3-[(4-methylphenyl)methyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C18H15FN2O2/c1-12-6-8-13(9-7-12)11-21-17(22)16(20-18(21)23)10-14-4-2-3-5-15(14)19/h2-10H,11H2,1H3,(H,20,23)/b16-10+
• InChI Key: QSNOZHJCNJQPDX-MHWRWJLKSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)CN2C(=O)/C(=C\C3=CC=CC=C3F)/NC2=O
• SMILES: CC1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=CC=C3F)NC2=O

Description

(5E)-5-(2-fluorobenzylidene)-3-(4-methylbenzyl)imidazolidine-2,4-dione, also known as FMBI, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields. FMBI has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations have been extensively studied.

Mechanism of Action

(5E)-5-(2-fluorobenzylidene)-3-(4-methylbenzyl)imidazolidine-2,4-dione's mechanism of action involves the inhibition of various enzymes, including cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. This compound has also been found to inhibit the activity of vascular endothelial growth factor receptor-2 (VEGFR-2), which is involved in angiogenesis.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). This compound has also been found to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in tissue remodeling and angiogenesis.

Advantages and Limitations for Lab Experiments

(5E)-5-(2-fluorobenzylidene)-3-(4-methylbenzyl)imidazolidine-2,4-dione has several advantages for lab experiments. It has been found to have high stability, solubility, and bioavailability. This compound also has low toxicity and can be easily synthesized using various methods. However, this compound's limitations include its low yield and the need for further studies to determine its safety and efficacy in humans.

Future Directions

For (5E)-5-(2-fluorobenzylidene)-3-(4-methylbenzyl)imidazolidine-2,4-dione research include studying its potential use in the treatment of various diseases, including cancer and neurodegenerative diseases. Further studies are required to determine its safety and efficacy in humans. Additionally, this compound's potential use as a diagnostic tool for various diseases, including Alzheimer's disease and Parkinson's disease, should be explored.

Synthesis Methods

(5E)-5-(2-fluorobenzylidene)-3-(4-methylbenzyl)imidazolidine-2,4-dione can be synthesized using various methods, including the reaction of 2-fluorobenzaldehyde and 4-methylbenzylamine in the presence of acetic acid and ethanol. Another method involves the reaction of 2-fluorobenzaldehyde and 4-methylbenzylamine in the presence of p-toluenesulfonic acid and ethanol. The yield of this compound using these methods is approximately 60%.

Scientific Research Applications

(5E)-5-(2-fluorobenzylidene)-3-(4-methylbenzyl)imidazolidine-2,4-dione has been studied extensively for its potential applications in various fields. It has been found to have anti-inflammatory, anti-tumor, and anti-angiogenic properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative diseases.